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Compound of Interest

Compound Name: Barium tartrate

Cat. No.: B1588208

For immediate release

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for
environmental protection and workplace safety. This document provides essential procedural
guidance for the proper disposal of barium tartrate, tailored for researchers, scientists, and
drug development professionals. Adherence to these protocols is critical due to the hazardous

nature of barium compounds.

Barium tartrate is classified as harmful if swallowed or inhaled.[1][2][3] As such, it is imperative
to handle this chemical with appropriate personal protective equipment (PPE) in a well-
ventilated area and to avoid generating dust.[1][2]

Hazard and Transportation Information

Proper identification and classification are the first steps in compliant waste management. The
following table summarizes key hazard and transportation data for barium tartrate.
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Category

Classification Details

GHS Hazard Class

Acute toxicity, Oral (Category H302: Harmful if swallowed[1]
4)[1][3] [3]

Acute toxicity, Inhalation
(Category 4)[1][3]

H332: Harmful if inhaled[1][3]

Signal Word

Warning[1][2]

DOT Shipping Name

Barium Compounds, N.O.S.[2]
[4]

DOT UN Number

UN1564[2][4]

DOT Hazard Class

6.1 (Toxic Substances)[2]

DOT Packing Group

2]

Step-by-Step Disposal Protocol

The disposal of barium tartrate must be handled as hazardous waste. Under no

circumstances should it be disposed of down the drain or in regular trash.[1][5]

1. Waste Collection and Storage:

o Collect waste barium tartrate in a designated, properly labeled, and sealed container.[6]

o Store the container in a designated satellite accumulation area within the laboratory.[7][8]

e Ensure the container is compatible with the chemical and kept closed when not in use.[7][8]

2. Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name ("Barium

Tartrate"), and the associated hazards (e.g., "Toxic").[7]

3. Arrange for Professional Disposal:
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» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal service to arrange for pickup and disposal.[4][9]

e Disposal should be conducted at an approved treatment and disposal facility in accordance
with all applicable federal, state, and local regulations.[1][2] Approved methods include
removal to a licensed chemical destruction plant or controlled incineration with flue gas
scrubbing.[1]

4. In-Lab Treatment to Render Non-Hazardous (for Barium-Containing Solutions):

For agueous solutions containing barium ions, a chemical precipitation method can be
employed to convert the soluble barium into a less hazardous, insoluble form. This procedure
should only be performed by trained personnel with appropriate safety measures in place.

o Experimental Protocol:

o In a well-ventilated fume hood, while wearing appropriate PPE (lab coat, gloves, and
safety glasses), dissolve the barium-containing waste in water.

o Slowly add a stoichiometric excess of a sulfate solution, such as 3M sulfuric acid (H2S0Oa4)
or a sodium sulfate (Na2S0Oa) solution.[10] This will precipitate the highly insoluble and
less toxic barium sulfate (BaSOa).

o Allow the precipitate to settle overnight.[10]
o Filter the mixture to separate the solid barium sulfate from the liquid.

o Test the filtrate for the presence of barium ions to ensure complete precipitation before
neutralization and disposal down the drain with copious amounts of water, as permitted by
local regulations.[10]

o The collected barium sulfate precipitate should be dried, mixed with an equal amount of
sand, and disposed of as solid hazardous waste through your institution's EHS office or a
licensed disposal company.[10]

Logical Flow for Barium Tartrate Disposal

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.pfaltzandbauer.com/files/sdsfile?filename=b00400%20%20sds%20%20062123.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0180.pdf
https://www.chemicalbook.com/msds/barium-tartrate.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1960418&productDescription=BARIUM+TARTRATE+98%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/barium-tartrate.pdf
https://www.umkc.edu/finadmin/docs/chem-treatment-protocols.pdf
https://www.umkc.edu/finadmin/docs/chem-treatment-protocols.pdf
https://www.umkc.edu/finadmin/docs/chem-treatment-protocols.pdf
https://www.umkc.edu/finadmin/docs/chem-treatment-protocols.pdf
https://www.benchchem.com/product/b1588208?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the decision-making process for the proper disposal of barium
tartrate waste.

Barium Tartrate Disposal Workflow

Barium Tartrate Waste Generated

Y

Is waste solid or liquid?

Aqueous Solution with Barium lons

Solid Barium Tartrate

A

In-lab treatment feasible and permitted?

Yes
Collect in a labeled, sealed hazardous waste container Precipitate as Barium Sulfate
Store in Satellite Accumulation Area Filter and test filtrate

Arrange for pickup by licensed waste disposal service

Dispose of solid BaSO4 as hazardous waste Neutralize and drain dispose filtrate (if permitted)
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Click to download full resolution via product page
Caption: Decision workflow for the proper disposal of barium tartrate waste.

By following these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of barium tartrate, fostering a culture of safety and
regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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